2,5-Diphenylpyrimidin-4(3H)-one

• CAS RN: 29134-22-3
• Molecular Formula: C16H12N2O
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 2,5-diphenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H12N2O/c19-16-14(12-7-3-1-4-8-12)11-17-15(18-16)13-9-5-2-6-10-13/h1-11H,(H,17,18,19)
• InChI Key: GIECBAMIEKUYSX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CN=C(NC2=O)C3=CC=CC=C3

Description

2,5-Diphenylpyrimidin-4(3H)-one, also known as DPP-4, is a heterocyclic organic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized through a multi-step process and has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

2,5-Diphenylpyrimidin-4(3H)-one has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, cancer, and Alzheimer's disease. In diabetes, 2,5-Diphenylpyrimidin-4(3H)-one inhibitors have been shown to improve glucose metabolism by inhibiting the breakdown of incretin hormones. In cancer, 2,5-Diphenylpyrimidin-4(3H)-one inhibitors have been shown to inhibit tumor growth and metastasis. In Alzheimer's disease, 2,5-Diphenylpyrimidin-4(3H)-one inhibitors have been shown to improve cognitive function and reduce amyloid beta accumulation.

Mechanism of Action

2,5-Diphenylpyrimidin-4(3H)-one inhibitors work by inhibiting the activity of the 2,5-Diphenylpyrimidin-4(3H)-one enzyme, which is responsible for the breakdown of incretin hormones. Incretin hormones play a crucial role in regulating glucose metabolism by stimulating insulin secretion and suppressing glucagon secretion. By inhibiting the breakdown of these hormones, 2,5-Diphenylpyrimidin-4(3H)-one inhibitors can improve glucose metabolism and reduce blood sugar levels.
Biochemical and Physiological Effects:
In addition to its therapeutic applications, 2,5-Diphenylpyrimidin-4(3H)-one has been shown to exhibit a range of biochemical and physiological effects. These include anti-inflammatory, antioxidant, and anti-apoptotic effects. 2,5-Diphenylpyrimidin-4(3H)-one inhibitors have also been shown to improve endothelial function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,5-Diphenylpyrimidin-4(3H)-one as a research tool is its specificity for the 2,5-Diphenylpyrimidin-4(3H)-one enzyme. This allows researchers to selectively target this enzyme and study its effects on various biological processes. However, one limitation of 2,5-Diphenylpyrimidin-4(3H)-one is its potential off-target effects. 2,5-Diphenylpyrimidin-4(3H)-one inhibitors may also inhibit other enzymes and pathways, which can complicate data interpretation.

Future Directions

There are several future directions for 2,5-Diphenylpyrimidin-4(3H)-one research. One area of focus is the development of more potent and selective 2,5-Diphenylpyrimidin-4(3H)-one inhibitors for therapeutic applications. Another area of focus is the study of 2,5-Diphenylpyrimidin-4(3H)-one in other diseases, such as cardiovascular disease and neurodegenerative diseases. Additionally, the role of 2,5-Diphenylpyrimidin-4(3H)-one in the gut microbiome and its potential effects on metabolic health is an emerging area of research.
Conclusion:
In conclusion, 2,5-Diphenylpyrimidin-4(3H)-one is a heterocyclic organic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of 2,5-Diphenylpyrimidin-4(3H)-one involves a multi-step process, and it has been shown to exhibit a range of biochemical and physiological effects. 2,5-Diphenylpyrimidin-4(3H)-one inhibitors work by inhibiting the activity of the 2,5-Diphenylpyrimidin-4(3H)-one enzyme, which is responsible for the breakdown of incretin hormones. 2,5-Diphenylpyrimidin-4(3H)-one has several advantages and limitations for lab experiments, and there are several future directions for 2,5-Diphenylpyrimidin-4(3H)-one research.

Synthesis Methods

The synthesis of 2,5-Diphenylpyrimidin-4(3H)-one involves a multi-step process that requires the use of various reagents and solvents. The first step involves the reaction of 2-aminopyrimidine with benzaldehyde to form 2-benzylaminopyrimidine. This intermediate is then reacted with acetic anhydride to form 2-acetylamino-4-benzylaminopyrimidine. The final step involves the reaction of this intermediate with benzaldehyde to form 2,5-diphenylpyrimidin-4(3H)-one.